Cas no 234122-32-8 (6-methyl-1(2H)-Phthalazinone)
6-methyl-1(2H)-Phthalazinone structure
Product Name:6-methyl-1(2H)-Phthalazinone
CAS No:234122-32-8
MF:C9H8N2O
MW:160.17262172699
CID:1109504
PubChem ID:57214671
Update Time:2025-04-20
6-methyl-1(2H)-Phthalazinone Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-1(2H)-Phthalazinone
- 6-methylphthalazin-1(2H)-one
- DA-07860
- SCHEMBL1008698
- CPFLELOIZHQGPW-UHFFFAOYSA-N
- 234122-32-8
-
- Inchi: 1S/C9H8N2O/c1-6-2-3-8-7(4-6)5-10-11-9(8)12/h2-5H,1H3,(H,11,12)
- InChI Key: CPFLELOIZHQGPW-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(C)=CC=2C=NN1
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.5Ų
6-methyl-1(2H)-Phthalazinone Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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